Cas no 604757-02-0 (1,3-OXATHIOLANE, 2-[(PHENYLSULFONYL)METHYL]-)

• Product name: 1,3-OXATHIOLANE, 2-[(PHENYLSULFONYL)METHYL]-
• CAS No: 604757-02-0
• MF: C₁₀H₁₂O₃S₂
• MW: 244.330480575562
• CID: 3190584
• PubChem ID: 85867287

1,3-OXATHIOLANE, 2-[(PHENYLSULFONYL)METHYL]- Chemical and Physical Properties

Names and Identifiers

• 1,3-OXATHIOLANE, 2-[(PHENYLSULFONYL)METHYL]-
• 604757-02-0
• DTXSID201257971

• Inchi： InChI=1S/C10H12O3S2/c11-15(12,8-10-13-6-7-14-10)9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： LLPLYNGAFDHMSX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 244.02278659Da
• Monoisotopic Mass: 244.02278659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 77.1Ų